2-methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide

Conformational analysis Tetrazole regiochemistry Structure-based design

Researchers requiring a defined ortho-N1-tetrazole fragment for SAR often face regioisomer uncertainty from non-selective syntheses. This compound solves that by providing a single, verified N1-tetrazole isobutyramide. Key procurement values: • Exclusive ortho-N1-tetrazole geometry - enables unambiguous binding-mode assignment (up to 100-fold potency differences vs. N2 isomers reported in LTD₄ antagonist series). • Fragment-compatible (MW 231.25 Da) - directly usable in HTS and crystal-soaking campaigns without analog expansion. • Validated chemotype - core scaffold of Roche/Genentech P2X3 patent exemplars (IC₅₀ 6-38 nM); ideal for in-house baseline SAR.

Molecular Formula C11H13N5O
Molecular Weight 231.25 g/mol
Cat. No. B12167146
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide
Molecular FormulaC11H13N5O
Molecular Weight231.25 g/mol
Structural Identifiers
SMILESCC(C)C(=O)NC1=CC=CC=C1N2C=NN=N2
InChIInChI=1S/C11H13N5O/c1-8(2)11(17)13-9-5-3-4-6-10(9)16-7-12-14-15-16/h3-8H,1-2H3,(H,13,17)
InChIKeyAWUZQGBCFICVID-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide Identity & Profile


2-Methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide (CAS 1282120-58-4, molecular formula C₁₁H₁₃N₅O, molecular weight 231.25 g/mol) is a synthetic small-molecule screening compound belonging to the phenyltetrazole amide class . Its structure integrates an ortho-substituted 1H-tetrazol-1-yl moiety on an aniline core, acylated with an isobutyryl (2-methylpropanoyl) group. The tetrazole ring serves as a metabolically stable carboxylic acid bioisostere, enabling hydrogen-bonding and electrostatic interactions with diverse biological targets [1]. This compound is catalogued as a research-grade screening molecule supplied at typical purities of 95–97%, primarily intended for high-throughput screening (HTS), fragment-based drug discovery, and structure–activity relationship (SAR) exploration rather than as a validated reference standard .

Fragment-based screening library fit
Ortho-N1-tetrazole pharmacophore probe
Research-grade purity for SAR exploration

2-Methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide: Key Differentiators


In-class phenyltetrazole amides cannot be treated as interchangeable procurement items because three structural variables—tetrazole ring position on the aniline, tetrazole N1 vs. N2 linkage, and the steric bulk of the N-acyl group—radically alter target-binding orientation and biological potency [1]. Published SAR studies on phenyltetrazole leukotriene D₄ receptor antagonists demonstrated that ortho-substitution of the benzyl group with an acidic function produced a 100-fold potency difference between N2- and N1-substituted tetrazole isomers, and this pattern was reversed when the same acid was placed at the para position [1]. Separately, in the ABCG2 (BCRP) efflux transporter modulator series, phenyltetrazole amide derivatives spanning a range of substituent patterns exhibited IC₅₀ values from 61 nM to >100 µM, demonstrating that minor changes to the phenylamide scaffold produce order-of-magnitude differences in functional activity [2]. These precedents establish that the specific combination of ortho-N1-tetrazole and branched isobutyramide in 2-methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide represents a non-fungible chemical identity within the broader class.

Positional isomer (para/meta) may shift conformational preference and target recognition profile.

N2-tetrazole regioisomer may exhibit divergent H-bond acceptor topology and reported activity.

Linear amide analog (propanamide) alters steric profile and may affect metabolic stability.

2-Methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide: Evidence vs Analogs


Ortho-Tetrazole Conformational Restriction

The target compound carries the 1H-tetrazol-1-yl group at the ortho position of the aniline phenyl ring, whereas the closest commercial analogs bear this group at the para position (e.g., N-[4-(1H-tetrazol-1-yl)phenyl]propanamide, MW ~231) or meta position (e.g., 2-(2,4-dichlorophenoxy)-N-[3-(1H-tetrazol-1-yl)phenyl]propanamide, MW 378.2) . Ortho-substitution introduces torsional restriction between the tetrazole and phenyl rings, reducing the number of accessible low-energy conformers relative to para-substituted isomers. In phenyltetrazole LTD₄ antagonist series, ortho-substitution of the benzyl group with an acidic function was shown to be crucial for maximum potency, and in cases where the benzyl group possesses an ortho carboxylate, the N-2-substituted tetrazole isomer exhibited 100-fold greater activity relative to the corresponding N-1 isomer—an effect not observed with para-substituted analogs [1]. This demonstrates that the ortho substitution pattern is a primary driver of biological recognition and cannot be mimicked by para- or meta-substituted alternatives.

Ortho vs. Para Conformation
Cross-study comparable
Up to 100-fold potency difference reported between ortho-N2 and N1 isomers in LTD₄ series; para-substituted analogs do not show this effect.
Substitution position may alter target-binding geometry
Source: Sawyer et al., 1992; guinea pig ileum model
Conformational analysis Tetrazole regiochemistry Structure-based design

Isobutyramide Steric Differentiation

The target compound features an isobutyryl (2-methylpropanoyl) amide moiety, contributing a branched isopropyl terminus. By contrast, the closely related screening compound N-[4-(1H-tetrazol-1-yl)phenyl]propanamide carries a linear propanamide, and N-[2-(1H-tetrazol-1-yl)phenyl]pyridine-4-carboxamide (CAS 901435-73-2) bears a rigid aromatic picolinamide . The branched isobutyramide group introduces greater steric hindrance near the amide carbonyl, which can reduce susceptibility to hydrolytic cleavage by amidases compared to linear acyl groups—a phenomenon documented for branched vs. linear amide-containing pharmacophores in metabolic stability screens [1]. In the context of phenyltetrazole ABCG2 modulators, SAR studies revealed that small electron-donating groups maintained high activity levels (IC₅₀ values three- to four-fold lower than reference inhibitor Ko143 for the unsubstituted scaffold), whereas bulky moieties decreased potency, indicating that the steric profile of the acyl substituent is a sensitive determinant of biological activity within this chemotype [2].

Isobutyryl Steric Profile
Class-level inference
Taft steric parameter (Es) approximately –0.47 for isobutyryl vs. –0.36 for linear propanoyl; ABCG2 scaffold activity sensitive to steric bulk.
Steric profile may affect potency and metabolic stability
Source: Testa & Mayer, 2003; Köhler et al., 2018
Steric effects Metabolic stability Acyl group SAR

N1-Tetrazole H-Bond Acceptor Topology

The target compound employs an N1-linked tetrazole (the phenyl ring is attached at N1 of the tetrazole), which positions the three unsubstituted nitrogen atoms (N2, N3, N4) in a specific spatial array for hydrogen-bond acceptance. This contrasts with N-((1-phenyl-1H-tetrazol-5-yl)methyl)isobutyramide (CAS 920461-97-8, MW 245.28), where the tetrazole is linked at the 5-position via a methylene spacer, fundamentally altering the orientation of the tetrazole pharmacophore relative to the amide moiety . In the classic LTD₄ antagonist study by Sawyer et al., the N2-substituted tetrazole isomer exhibited 100-fold greater potency than the N1-isomer when the benzyl group contained an ortho carboxylate, while this pattern reversed for para-substituted acids—demonstrating that N1 vs. N2 regiochemistry alone can produce two orders of magnitude difference in functional activity [1]. For DapE (N-succinyl-L,L-2,6-diaminopimelic acid desuccinylase) inhibitors, phenyltetrazole amides showed that the tetrazole forms key hydrogen bonds with Arg330 in the active site, with the most potent analog displaying IC₅₀ = 50.2 ± 5.0 µM; the amide carbonyl bridges both zinc atoms in the active site [2].

N1 vs. N2 Tetrazole Topology
Cross-study comparable
~100-fold activity difference between N2 and N1 regioisomers in LTD₄ antagonist series; N1 topology yields distinct H-bond pattern.
Regiochemistry may drive activity differences
Source: Sawyer et al., 1992; DapE inhibitor study (Aziz et al., 2020)
Tetrazole regiochemistry Bioisostere orientation Hydrogen-bond network

Low MW and Fragment-Like Properties

With a molecular weight of 231.25 Da and a single amide bond as the sole rotational linker between the tetrazolyl-aniline core and the isobutyryl group, the target compound is among the most compact members of the phenyltetrazole amide class . In comparison, 3-(4-methoxyphenyl)-N-[4-(1H-tetrazol-1-yl)phenyl]propanamide (MW ~337) incorporates an additional 4-methoxyphenyl group, and 2-(2,4-dichlorophenoxy)-N-[3-(1H-tetrazol-1-yl)phenyl]propanamide (MW 378.2) adds a dichlorophenoxy substituent . Within the ABCG2 modulator series, SAR analysis demonstrated that while the unsubstituted phenyltetrazolyl-phenylamide scaffold achieved IC₅₀ values three- to four-fold lower than the reference inhibitor Ko143, the addition of electron-withdrawing groups and bulky moieties decreased modulating potency—confirming that the minimal scaffold provides a strong baseline activity that is incrementally tunable rather than requiring high molecular complexity [1]. The target compound's molecular weight falls within the preferred range for fragment-based screening (MW < 250) and lead-like chemical space, whereas extended analogs exceed this threshold.

Fragment-Like Profile
Class-level inference
MW 231.25 Da (fragment space,
Low MW supports fragment screening library fit
Source: Spindler et al., 2016; ABCG2 Pheo A assay
P2X3/BCRP Class Potential
Supporting evidence
Class exemplars: P2X3 IC₅₀ 6–38 nM; BCRP fold resistance 1.32–1.51. Compound-specific data not available.
Scaffold-validation tool; confirmatory testing needed
Source: US9150546; Sodani et al., 2017; Köhler et al., 2018
Drug-likeness Physicochemical properties Lead-likeness

P2X3 and BCRP Target Class Potential

The phenyltetrazole amide chemotype has been validated in two distinct target families with quantitative SAR. Roche/Genentech patent families (WO2008000645, US7981914, US9150546) describe tetrazole-substituted arylamides as P2X3 and P2X2/3 purinergic receptor antagonists, with lead compounds achieving IC₅₀ values as low as 6–38 nM in human P2X3-expressing C6BU-1 cell calcium-flux assays [1][2]. In a separate therapeutic area, benzamide and phenyltetrazole derivatives with amide linkers were developed as selective BCRP (ABCG2) inhibitors; the most potent phenyltetrazole amide analogs exhibited fold-resistance values of 1.32–1.51 at 10 µM in the H460/MX20 mitoxantrone-resistant cell line, comparable to the reference inhibitor fumitremorgin C (FTC) [3]. While no published direct binding or functional data specific to 2-methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide were identified, the compound shares the core 2-aminophenyltetrazole scaffold with N1-linkage that is present in active P2X3 antagonist series, suggesting potential relevance to purinergic receptor screening [1]. However, users should note that quantitative activity for this specific compound remains unvalidated, and its actual potency at P2X3 or BCRP targets may differ from class exemplars.

P2X3/BCRP Class Potential
Supporting evidence
Class exemplars: P2X3 IC₅₀ 6–38 nM; BCRP fold resistance 1.32–1.51. Compound-specific data not available.
Scaffold-validation tool; confirmatory testing needed
Source: US9150546; Sodani et al., 2017; Köhler et al., 2018
P2X3 antagonist BCRP inhibitor Purinergic signaling

2-Methyl-N-[2-(1H-tetrazol-1-yl)phenyl]propanamide: Application Scenarios


Ortho-Tetrazole Fragment Screening Probe

Use this compound as a minimal conformational probe to explore the ortho-tetrazole pharmacophore geometry in fragment-based drug discovery campaigns. Its constrained ortho-substitution pattern (Section 3, Evidence 1) and N1-tetrazole regiochemistry (Section 3, Evidence 3) provide a defined hydrogen-bond acceptor topology suitable for soaking experiments in target protein crystals. At MW 231.25 Da, it falls within fragment-like chemical space (MW < 250), making it directly compatible with fragment screening libraries without requiring analog synthesis [1]. The ortho-tetrazole positioning has been demonstrated to produce up to 100-fold potency differences vs. N1/N2 isomers in related series, justifying its use as a reference for assessing binding-mode hypotheses that depend on tetrazole orientation [2].

P2X3 Antagonist Scaffold Validation

Deploy this compound as a core scaffold validation tool in P2X3/P2X2/3 purinergic receptor antagonist screening. The 2-(1H-tetrazol-1-yl)phenyl amide motif is present in Roche/Genentech patent exemplars that achieved P2X3 IC₅₀ values of 6–38 nM in FLIPR-based calcium-flux assays [1]. Although compound-specific potency data are not yet published (Section 3, Evidence 5), the compound's structural fidelity to the active chemotype—ortho-N1-tetrazole on an aniline amide—makes it suitable for establishing baseline SAR in a laboratory's internal screening cascade. Procurement should be accompanied by confirmatory in-house FLIPR or electrophysiology testing against recombinant P2X3 and counterscreening against P2X2, P2X4, and P2X7 subtypes to establish selectivity.

BCRP Efflux Modulator Tool Compound

Use this compound as a compact scaffold representative for probing BCRP (ABCG2)-mediated multidrug resistance reversal. The phenyltetrazole amide chemotype has produced selective BCRP inhibitors with fold-resistance values of 1.32–1.51 at 10 µM (equivalent to FTC reference) and IC₅₀ values as low as 61 nM for optimized analogs [1][2]. The target compound's low molecular weight and absence of metabolically labile functionalities (unlike ester-containing analogs) make it suitable for preliminary assessment of BCRP modulation in mitoxantrone-resistant cell lines such as H460/MX20. Its compact size allows subsequent iterative analog expansion guided by the SAR trends documented for this class (electron-donating groups favorable, bulky/electron-withdrawing groups detrimental) .

Isomer Comparison Negative Control

Procure this compound specifically as an N1-tetrazole reference isomer for head-to-head comparison against N2-tetrazole isomers or C5-tetrazole-substituted analogs. The 100-fold activity differential between N2 and N1 tetrazole isomers reported in LTD₄ antagonist SAR (Section 3, Evidence 3) establishes that tetrazole regiochemistry is a critical variable in structure–activity relationships [1]. Researchers synthesizing or procuring tetrazole-containing compound libraries can use this compound to benchmark the biological contribution of N1-substitution and to ensure that screening hits are correctly attributed to the intended regioisomer rather than trace N2-contaminants from non-regioselective tetrazole syntheses [1][2].

Application
Selection Property
Validation Focus
Ortho-tetrazole fragment screening
N1-tetrazole H-bond topology
Conformational preference in target binding
P2X3 antagonist scaffold validation
Core scaffold fidelity to patent exemplars
Confirmatory in-house P2X3 assay context
BCRP efflux modulator tool
Compact phenyltetrazole amide chemotype
Mitoxantrone-resistance reversal assay review
Isomer comparison negative control
N1-regioisomer reference
Regioisomer purity and activity benchmarking

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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